Cas no 1060328-97-3 (3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide)

• Product Name: 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide
• CAS No: 1060328-97-3
• MF: C₁₉H₁₉FN₂O₃
• MW: 342.364168405533
• CID: 6132877
• PubChem ID: 25861328
• Update Time: 2025-10-18

3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide
• 3-fluoro-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]benzamide
• VU0635201-1
• 1060328-97-3
• Z408888630
• F5097-0171
• 3-fluoro-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzamide
• AKOS024497648
• CCG-278100

• Inchi： 1S/C19H19FN2O3/c20-16-3-1-2-15(13-16)19(24)21-17-6-4-14(5-7-17)12-18(23)22-8-10-25-11-9-22/h1-7,13H,8-12H2,(H,21,24)
• InChI Key： VGMHBMIBCDYIBL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(N2CCOCC2)=O)C=C1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 342.13797063g/mol
• Monoisotopic Mass: 342.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide

Comprehensive Overview of 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide (CAS No. 1060328-97-3)

3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide (CAS No. 1060328-97-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a fluoro substituent and a morpholin-4-yl moiety in its structure enhances its pharmacological properties, making it a subject of interest for drug discovery and development.

The molecular formula of 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide is C19H19FN2O3, with a molecular weight of 342.37 g/mol. Its structure comprises a benzamide core linked to a morpholine ring through an ethyl spacer, which is further substituted with a fluoro group. This arrangement contributes to its stability and bioavailability, key factors in its potential therapeutic applications. Researchers have explored its role in modulating specific biological targets, particularly in the context of kinase inhibition and receptor binding.

In recent years, the demand for fluoro-substituted benzamides has surged, driven by their relevance in treating various medical conditions. 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide has been investigated for its potential in cancer therapy, owing to its ability to interfere with cell signaling pathways. Additionally, its morpholine component is often associated with improved solubility and metabolic stability, making it a valuable scaffold in medicinal chemistry.

The synthesis of 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide typically involves multi-step organic reactions, including amide coupling and alkylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements for research and development purposes.

From a commercial perspective, 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS No. 1060328-97-3 serves as a unique identifier, facilitating precise cataloging and procurement. The compound's growing popularity is reflected in the increasing number of publications and patents referencing its use.

One of the most frequently asked questions about 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide pertains to its mechanism of action. Preliminary studies suggest that it may act as a small-molecule inhibitor, targeting specific enzymes involved in disease progression. Another common query revolves around its solubility and stability under various conditions, which are critical for formulation development.

In the context of drug discovery, 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide represents a promising candidate for further optimization. Its modular structure allows for the introduction of additional functional groups, enabling the creation of analogs with enhanced efficacy and reduced side effects. Researchers are also exploring its potential in combination therapies, where it could synergize with other therapeutic agents.

Environmental and safety considerations are paramount when working with 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed to minimize risks. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in laboratory settings.

Looking ahead, the continued exploration of 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide is expected to yield valuable insights into its therapeutic potential. As the scientific community delves deeper into its properties, this compound may emerge as a key player in the development of next-generation pharmaceuticals. Its versatility and adaptability make it a compelling subject for ongoing research.